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Compound of Interest

Compound Name: Lucidin3-O-glucoside

Cat. No.: B15286773

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides an in-depth overview of high-purity Lucidin-3-O-glucoside,
including a list of commercial suppliers, its physicochemical properties, and detailed
experimental protocols for its use in research and drug development. The information is
compiled from publicly available data sheets and relevant scientific literature.

Commercial Suppliers

High-purity Lucidin-3-O-glucoside is available from several commercial suppliers catering to the
research and pharmaceutical industries. The purity of the compound is typically determined by

High-Performance Liquid Chromatography (HPLC). Below is a summary of suppliers and their
product specifications.
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Molecular
. CAS Molecular . . Storage
Supplier Weight ( Purity .
Number Formula Conditions
g/mol )
Refer to
MedChemEx N N
22255-29-4 C21H20010 432.38 Not Specified  Certificate of
ress
P Analysis
CymitQuimic
22255-29-4 C21H20010 432.38 98% -
a (Targetmol)
-80°C (6
) N months),
GlpBio 22255-29-4 C21H20010 432.38 Not Specified
-20°C (1
month)
CD » Room
o 22255-29-4 C21H20010 432.38 Not Specified
BioSciences Temperature
2-8°C,
Chem-Norm 22255-29-4 C21H20010 432.38 >98% (HPLC) Sealed, Dry,
Ventilated

Physicochemical Properties

Lucidin-3-O-glucoside is an anthraquinone, a class of naturally occurring phenolic compounds.

While a comprehensive datasheet with all physical and chemical properties is not readily

available from all suppliers, the following table summarizes known and predicted data.
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Property Value Source
Appearance Solid/Powder [1]
Melting Point 220 - 221 °C (methanol) [2]
Boiling Point (Predicted) 778.9 £ 60.0 °C [2]
Density (Predicted) 1.673 + 0.06 g/cm?3 [2]
Flash Point (Predicted) 289.2+27.8°C [2]

Soluble in DMSO and DMF

Solubilit
Y (based on related compounds)

Biological Activity and Signaling Pathways

While research specifically on Lucidin-3-O-glucoside is limited, the biological activities of the
closely related and extensively studied compound, Cyanidin-3-O-glucoside (C3G), provide
strong indications of its potential mechanisms of action. C3G is known to possess antioxidant,
anti-inflammatory, and anti-cancer properties. These effects are mediated through the
modulation of several key signaling pathways, including NF-kB, MAPK, and AMPK. It is highly
probable that Lucidin-3-O-glucoside shares similar biological activities and mechanisms. A
study on lucidone, a related anthraquinone, has shown inhibition of the NF-kB/MAP kinase
pathway, further supporting this hypothesis.[3]

NF-kB Signaling Pathway

The NF-kB pathway is a central regulator of inflammation. Pro-inflammatory stimuli, such as
TNF-q, lead to the activation of the IKK complex, which then phosphorylates IkBa, leading to its
degradation. This allows the p65/p50 heterodimer of NF-kB to translocate to the nucleus and
induce the expression of pro-inflammatory genes. C3G has been shown to inhibit this pathway
by preventing the phosphorylation and degradation of IkBa.[4][5]
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Caption: Proposed inhibition of the NF-kB signaling pathway by Lucidin-3-O-glucoside.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is another crucial signaling cascade
involved in cellular processes like inflammation, proliferation, and apoptosis. It consists of a
series of protein kinases, including ERK, JNK, and p38 MAPK. C3G has been demonstrated to
suppress the phosphorylation and activation of these kinases in response to inflammatory

stimuli.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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